Cyclohexyl(6-methoxy-1-benzofuran-2-yl)methanone

• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: cyclohexyl-(6-methoxy-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C16H18O3/c1-18-13-8-7-12-9-15(19-14(12)10-13)16(17)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3
• InChI Key: AYACLHKBSWNFCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(O2)C(=O)C3CCCCC3

Description

Cyclohexyl(6-methoxy-1-benzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C16H18O3 and its molecular weight is 258.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (20 mL) of 6-methoxy-1-benzofuran-2-carbonitrile (1.00 g) synthesized above in tetrahydrofuran was added 1.0M cyclohexylmagnesium bromide tetrahydrofuran solution (11.5 mL), and the mixture was stirred at 50° C. overnight, and stirred with heating under reflux for 1 hr. Saturated aqueous ammonium chloride solution was added to quench the reaction, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:9, volume ratio) to give the title object compound (584 mg, 39%) as a yellow solid.